S-(Hydrogen 3-hydroxy-3-methylglutaryl)coenzyme A

• CAS No.: 1553-55-5
• Product Name: S-(Hydrogen 3-hydroxy-3-methylglutaryl)coenzyme A
• Molecular Formula: C₂₇H₄₄N₇O₂₀P₃S
• Molecular Weight: 911.7 g/mol
• IUPAC Name: (3S)-5-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-3-hydroxy-3-methyl-5-oxopentanoic acid
• Standard InChI: InChI=1S/C27H44N7O20P3S/c1-26(2,21(40)24(41)30-5-4-15(35)29-6-7-58-17(38)9-27(3,42)8-16(36)37)11-51-57(48,49)54-56(46,47)50-10-14-20(53-55(43,44)45)19(39)25(52-14)34-13-33-18-22(28)31-12-32-23(18)34/h12-14,19-21,25,39-40,42H,4-11H2,1-3H3,(H,29,35)(H,30,41)(H,36,37)(H,46,47)(H,48,49)(H2,28,31,32)(H2,43,44,45)/t14-,19-,20-,21?,25-,27+/m1/s1
• Standard InChIKey: CABVTRNMFUVUDM-MIGRVSMKSA-N
• Isomeric SMILES: C[C@](CC(=O)O)(CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O
• SMILES: CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CC(C)(CC(=O)O)O)O
• Canonical SMILES: CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CC(C)(CC(=O)O)O)O
• Physical Description: Solid
• Description: 3-Hydroxy-3-methylglutaryl-CoA, also known as hydroxymethylglutaroyl coenzyme A or HMG-CoA, belongs to the class of organic compounds known as 3-hydroxy-3-alkylglutaryl coas. These are alpha, omega dicarboxyacyl-CoA that result from the formal condensation of the thiol group of coenzyme A with one of the carboxy groups of 3-hydroxy-3-alkylglutaric acid. 3-Hydroxy-3-methylglutaryl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). 3-Hydroxy-3-methylglutaryl-CoA has been found in human intestine and endocrine gland tissues, and has also been detected in multiple biofluids, such as blood and urine. Within the cell, 3-hydroxy-3-methylglutaryl-CoA is primarily located in the cytoplasm, mitochondria, endoplasmic reticulum and peroxisome. In humans, 3-hydroxy-3-methylglutaryl-CoA is involved in the pamidronate action pathway, the cerivastatin action pathway, the atorvastatin action pathway, and the desmosterolosis pathway. 3-Hydroxy-3-methylglutaryl-CoA is also involved in several metabolic disorders, some of which include succinyl coa: 3-ketoacid CoA transferase deficiency, the mevalonic aciduria pathway, the maple syrup urine disease pathway, and Beta-ketothiolase deficiency.
• Synonyms: S-(Hydrogen 3-Hydroxy-3-methylglutarate) Coenzyme A; 3-Hydroxy-3-methylglutaryl CoA; 3-Hydroxy-3-methylglutaryl Coenzyme A; Hydroxymethylglutaryl CoA; Hydroxymethylglutaryl Coenzyme A; β-Hydroxy-β-methylglutaryl CoA; β-Hydroxy-β-methylglutaryl-coenzy
• PubChem Compound: 439218
• Last Modified: Nov 11 2021